![molecular formula C7H8N4 B035432 3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine CAS No. 19848-78-3](/img/structure/B35432.png)
3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine
Overview
Description
3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound has been synthesized through various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine is not fully understood. However, studies have shown that this compound may inhibit the activity of certain enzymes and proteins, leading to its antimicrobial, antifungal, and antiviral properties. Additionally, 3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine has been shown to interact with DNA, potentially leading to its use as a fluorescent probe in biological imaging studies.
Biochemical and Physiological Effects:
Studies have shown that 3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine has a range of biochemical and physiological effects. This compound has been shown to have antimicrobial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs and therapies. Additionally, 3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine has been shown to be non-toxic to human cells, making it a safe compound to use in scientific research.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine in lab experiments is its antimicrobial, antifungal, and antiviral properties. This makes it a promising candidate for the development of new drugs and therapies. Additionally, 3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine has been shown to be non-toxic to human cells, making it a safe compound to use in scientific research. However, one of the limitations of using 3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine in lab experiments is its complex synthesis method, which requires expertise in organic chemistry.
Future Directions
There are many future directions for the study of 3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine. One potential direction is the development of new drugs and therapies based on the antimicrobial, antifungal, and antiviral properties of this compound. Additionally, further research is needed to fully understand the mechanism of action of 3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine and its potential use as a fluorescent probe in biological imaging studies. Finally, future research may focus on simplifying the synthesis method of 3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine to make it more accessible to researchers.
In conclusion, 3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine is a promising compound that has gained significant attention in scientific research due to its unique properties and potential applications. Further research is needed to fully understand the mechanism of action of this compound and its potential use in the development of new drugs and therapies.
Synthesis Methods
The synthesis of 3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine is a complex process that requires expertise in organic chemistry. One of the most common methods of synthesis involves the reaction of 3,6-dimethyl-1,2,4-triazolo[3,4-b]-1,3,4-thiadiazole with ethyl bromoacetate in the presence of a base such as sodium hydride. This reaction results in the formation of 3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine as a yellow solid.
Scientific Research Applications
3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine has been studied extensively for its potential applications in scientific research. This compound has been shown to have antimicrobial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs and therapies. Additionally, 3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine has been studied for its potential use as a fluorescent probe in biological imaging studies.
properties
IUPAC Name |
3,8-dimethyl-[1,2,4]triazolo[4,3-a]pyrazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4/c1-5-7-10-9-6(2)11(7)4-3-8-5/h3-4H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNVXKYNFKXKSAO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN2C1=NN=C2C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.17 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyrazine | |
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